Cas no 412336-00-6 (7,8-Dimethoxy-1-oxo-1H-isothiochromene-3-carboxylic acid)

7,8-Dimethoxy-1-oxo-1H-isothiochromene-3-carboxylic acid is a specialized heterocyclic compound featuring a fused isothiochromene core with dimethoxy and carboxylic acid functional groups. Its unique structure makes it a valuable intermediate in organic synthesis, particularly for the development of pharmacologically active molecules. The presence of electron-donating methoxy groups and a reactive carboxylic acid moiety enhances its utility in derivatization and metal-catalyzed coupling reactions. This compound exhibits potential applications in medicinal chemistry, serving as a scaffold for designing inhibitors or modulators targeting specific biological pathways. Its high purity and well-defined chemical properties ensure reproducibility in research and industrial applications.

7,8-Dimethoxy-1-oxo-1H-isothiochromene-3-carboxylic acid structure

412336-00-6 structure

Product Name:7,8-Dimethoxy-1-oxo-1H-isothiochromene-3-carboxylic acid

CAS No:412336-00-6

MF:C₁₂H₁₀O₅S

MW:266.269802570343

MDL:MFCD04481451

CID:3057311

PubChem ID:958535

Update Time:2025-06-07

7,8-Dimethoxy-1-oxo-1H-isothiochromene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 7,8-Dimethoxy-1-oxo-1H-isothiochromene-3-carboxylic acid
- CCG-122322
- MFCD04481451
- 412336-00-6
- 7,8-dimethoxy-1-oxoisothiochromene-3-carboxylic acid
- AKOS000267529
- 7,8-dimethoxy-1-oxo-1H-isothiochromene-3-carboxylicacid
- STK685771
- AT-057/42242548
- F1553-0037
- NCGC00337024-01
- AB01330341-02
- EN300-237664
- MDL： MFCD04481451
- Inchi： 1S/C12H10O5S/c1-16-7-4-3-6-5-8(11(13)14)18-12(15)9(6)10(7)17-2/h3-5H,1-2H3,(H,13,14)
- InChI Key： UZOICEKOYMNEAH-UHFFFAOYSA-N
- SMILES： S1C(C(=O)O)=CC2C=CC(=C(C=2C1=O)OC)OC

Computed Properties

Exact Mass: 266.02489459g/mol
Monoisotopic Mass: 266.02489459g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 392
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 98.1Å²

7,8-Dimethoxy-1-oxo-1H-isothiochromene-3-carboxylic acid Pricemore >>

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TRC	D282096-100mg	7,8-dimethoxy-1-oxo-1h-isothiochromene-3-carboxylic acid	412336-00-6		100mg	$ 70.00	2022-06-05
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Enamine	EN300-237664-0.05g	7,8-dimethoxy-1-oxo-1H-isothiochromene-3-carboxylic acid	412336-00-6	95%	0.05g	$612.0	2024-06-19
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Enamine	EN300-237664-0.25g	7,8-dimethoxy-1-oxo-1H-isothiochromene-3-carboxylic acid	412336-00-6	95%	0.25g	$670.0	2024-06-19
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Enamine	EN300-237664-1.0g	7,8-dimethoxy-1-oxo-1H-isothiochromene-3-carboxylic acid	412336-00-6	95%	1.0g	$728.0	2024-06-19
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